Cas no 941096-30-6 (2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid)

• Product Name: 2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid
• CAS No: 941096-30-6
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• MDL: MFCD09403768
• CID: 3157287
• PubChem ID: 17485412
• Update Time: 2025-10-17

2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-furyl)-4-methyl-6-(methylthio)pyrimidine-5-carboxylic acid
• AKOS033871284
• AB00783495-01
• EN300-28440
• 999-663-5
• G19013
• 941096-30-6
• 2-(furan-2-yl)-4-methyl-6-methylsulfanylpyrimidine-5-carboxylic acid
• 2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylicacid
• CS-0244607
• RMB09630
• Z235348097
• 2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic acid
• 2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid

• MDL： MFCD09403768
• Inchi： 1S/C11H10N2O3S/c1-6-8(11(14)15)10(17-2)13-9(12-6)7-4-3-5-16-7/h3-5H,1-2H3,(H,14,15)
• InChI Key： PGNDWIUHNXRXQF-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(=O)O)C(C)=NC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 250.04121336Da
• Monoisotopic Mass: 250.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 310.0±34.0 °C at 760 mmHg
• Flash Point: 141.3±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid

Recent Advances in the Study of 2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid (CAS: 941096-30-6)

The compound 2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid (CAS: 941096-30-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the role of this pyrimidine derivative as a promising scaffold for drug discovery. Its structural motif, featuring a furan ring and a methylsulfanyl group, has been associated with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have employed advanced synthetic methodologies to optimize the compound's physicochemical properties and enhance its bioavailability.

One of the key breakthroughs in the study of 2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid is its identification as a potent inhibitor of specific enzymatic targets. For instance, recent in vitro assays demonstrated its ability to selectively inhibit certain kinases involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. Molecular docking studies have further elucidated the binding interactions between this compound and its target proteins, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology research. Its fluorescent properties, attributed to the furan moiety, have been leveraged in the development of probes for studying protein-ligand interactions. Recent publications have reported the successful application of this compound in fluorescence-based assays, enabling real-time monitoring of enzymatic activities.

Despite these promising findings, challenges remain in the clinical translation of 2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid. Issues such as metabolic stability and off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its biological activities make it a compelling candidate for future drug development efforts.

In conclusion, the latest research on 2-(Furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylic Acid (CAS: 941096-30-6) underscores its potential as a multifaceted tool in both medicinal chemistry and chemical biology. Continued exploration of its mechanisms of action and optimization of its pharmacological profile will be crucial for unlocking its full therapeutic potential.